![molecular formula C19H19ClN4OS B2412259 N-((4-(3-chlorophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)benzamide CAS No. 391897-15-7](/img/structure/B2412259.png)
N-((4-(3-chlorophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)benzamide
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Description
Scientific Research Applications
Synthesis and Antimicrobial Activities
N-((4-(3-chlorophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)benzamide and its derivatives have been explored for their synthesis methods and potential antimicrobial activities. Studies demonstrate the synthesis of various acylthioureas and their testing against bacterial cells, highlighting significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains. These findings suggest the potential of these derivatives for developing novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).
Potential Antitumor Agents
Research on the synthesis of fused 1,2,4-triazines, including derivatives of this compound, indicates their in vitro primary screening for antimicrobial and antitumor activity. This research underscores the potential of these compounds as antitumor agents, pointing towards their use in cancer therapy (Abd El-Moneim et al., 2015).
Antioxidant and Antitumor Activities Evaluation
Further studies have evaluated the antioxidant and antitumor activities of prepared nitrogen heterocycles, including this compound derivatives. These compounds have been tested against various biological activities, showcasing their potential in antioxidant and antitumor contexts. This line of research emphasizes the therapeutic potential of these compounds in treating cancer and managing oxidative stress-related conditions (El-Moneim et al., 2011).
Synthesis and Biological Activities of Novel Benzotriazole Compounds
The synthesis and biological evaluation of benzotriazole compounds containing a thioamide group, related to this compound, have shown a certain level of antifungal activity. These compounds' structure and activity relationships offer insight into developing new antifungal agents, highlighting the importance of the chemical framework in biological applications (Xu et al., 2006).
properties
IUPAC Name |
N-[[4-(3-chlorophenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN4OS/c1-2-11-26-19-23-22-17(24(19)16-10-6-9-15(20)12-16)13-21-18(25)14-7-4-3-5-8-14/h3-10,12H,2,11,13H2,1H3,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFNUIJZZGZLPHK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NN=C(N1C2=CC(=CC=C2)Cl)CNC(=O)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.